5-Bromo-2-ethyl-3-nitropyridine

• IUPAC Name: 5-bromo-2-ethyl-3-nitropyridine
• InChI: InChI=1S/C7H7BrN2O2/c1-2-6-7(10(11)12)3-5(8)4-9-6/h3-4H,2H2,1H3
• InChI Key: JDMZSVDTYPUKEX-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=N1)Br)[N+](=O)[O-]
• Molecular Formula: C7H7BrN2O2
• Molecular Weight: 231.05 g/mol

Description

5-Bromo-2-ethyl-3-nitropyridine is a chemical compound with the molecular formula C7H8BrN3O2. It is a derivative of pyridine, which is a basic heterocyclic organic compound.

Synthesis Analysis

The synthesis of nitropyridines, which are related to 5-Bromo-2-ethyl-3-nitropyridine, involves the reaction of pyridine and substituted pyridines with N2O5 in an organic solvent to produce the N-nitropyridinium ion. This ion is then reacted with SO2/HSO3– in water to obtain 3-nitropyridine. From 3-nitropyridine, a series of 2-substituted-5-nitro-pyridines can be synthesized.

Molecular Structure Analysis

The molecular structure of 5-Bromo-2-ethyl-3-nitropyridine consists of a pyridine ring substituted with a bromine atom, an ethyl group, and a nitro group. The exact positions of these substituents on the pyridine ring can be determined by the numbering in the compound’s name.

Chemical Reactions Analysis

Nitropyridines, including 5-Bromo-2-ethyl-3-nitropyridine, can undergo various chemical reactions. For instance, 3-nitropyridine can be used to synthesize 5-nitropyridine-2-sulfonic acid in a two-step reaction. Additionally, 3-nitropyridine and 4-substituted-3-nitropyridines can be substituted with ammonia and amines by the vicarious substitution method and by the oxidative substitution method.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• EphB3 Kinase Inhibition : A structure-activity relationship study revealed that derivatives of pyrazolo[1,5-a]pyridine, including 5-Bromo-2-ethyl-3-nitropyridine, exhibit EphB3 kinase inhibitory activity. .

Organic Synthesis

• Suzuki-Miyaura Coupling : 5-Bromo-2-ethyl-3-nitropyridine serves as a valuable building block in Suzuki-Miyaura cross-coupling reactions. .

Safety and Hazards

5-Bromo-2-nitropyridine, a related compound, is considered hazardous according to the 2012 OSHA Hazard Communication Standard. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is recommended to avoid breathing dust/fume/gas/mist/vapors/spray and to use personal protective equipment when handling this compound.

Mechanism of Action

Target of Action

It’s known that nitropyridines are often used in the synthesis of various biologically active compounds . Therefore, the specific targets can vary depending on the final compound synthesized using 5-Bromo-2-ethyl-3-nitropyridine.

Mode of Action

5-Bromo-2-ethyl-3-nitropyridine likely interacts with its targets through the formation of carbon-carbon bonds via the Suzuki–Miyaura cross-coupling reaction . This reaction is a type of palladium-catalyzed coupling reaction that allows for the formation of carbon-carbon bonds by coupling a boronic acid with a halide .

Biochemical Pathways

The specific biochemical pathways affected by 5-Bromo-2-ethyl-3-nitropyridine would depend on the final compound that it’s used to synthesize. As a building block in organic synthesis, it’s involved in the Suzuki–Miyaura cross-coupling reaction, which is a key step in the synthesis of many organic compounds .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of 5-Bromo-2-ethyl-3-nitropyridine. For instance, the Suzuki–Miyaura cross-coupling reaction it’s involved in requires specific conditions, such as the presence of a palladium catalyst and a base .